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Compound of Interest

Compound Name: (4-Chlorobutoxy)trimethylsilane

Cat. No.: B3047245 Get Quote

Essential Safety and Handling Guide for (4-
Chlorobutoxy)trimethylsilane
This guide provides crucial safety and logistical information for the proper handling and

disposal of (4-Chlorobutoxy)trimethylsilane (CAS No. 13617-19-1). Researchers, scientists,

and drug development professionals should adhere to these protocols to ensure personal

safety and minimize laboratory hazards. This compound is a silane with a terminal chlorine,

making it reactive, particularly with moisture, and requiring specific handling procedures.[1][2]

Core Hazards
While a specific Safety Data Sheet (SDS) for (4-Chlorobutoxy)trimethylsilane was not

located, data from structurally similar compounds like chlorotrimethylsilane indicate significant

hazards. Users should assume this compound is:

Highly Flammable: Vapors may form explosive mixtures with air and can travel to an ignition

source and flash back.[3][4]

Water Reactive: Reacts violently with water and moisture, which can produce hazardous

gases.[5][6]

Corrosive: Causes severe skin burns, eye damage, and is corrosive to the respiratory tract.

[5][6][7]
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Toxic: Harmful if swallowed, inhaled, or in contact with skin.[5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch) are required.[6]

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

A complete chemical-resistant

suit, flame-retardant and

antistatic protective clothing

should be worn.[6] Handle with

chemical-resistant gloves

(inspect before use).[6]

Prevents contact with skin,

which can cause severe burns.

[5][6]

Respiratory Protection

Work must be conducted in a

chemical fume hood.[3][4] If

vapors or aerosols are

generated, a full-face supplied-

air respirator or an air-purifying

respirator with appropriate

cartridges (e.g., type AXBEK)

should be used.[6][8]

Protects against inhalation of

corrosive and toxic vapors.[5]

[6]

Footwear

Chemical-resistant, steel-toe

boots or shoes are

recommended.

Provides protection against

spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.

Verify that a safety shower and eyewash station are readily accessible and functional.[4]
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Remove all potential ignition sources, including open flames, hot surfaces, and spark-

producing equipment.[3][4][6]

Use non-sparking tools and explosion-proof equipment.[3][4]

Ground and bond all containers and receiving equipment to prevent static discharge.[3][4][5]

2. Handling the Chemical:

Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent contact

with moisture.[3][6]

Do not open the container in a humid environment.

Carefully unseal containers, as pressure may build up.[7]

Avoid contact with skin, eyes, and clothing.[3][4][6]

Do not breathe vapors or mists.[3][4][5]

Do not eat, drink, or smoke in the handling area.[5]

3. Storage:

Store in a locked, well-ventilated, and dry area designated for flammable and corrosive

materials.[3][5]

Keep the container tightly closed and stored under an inert atmosphere.[3][5][6]

Store away from incompatible materials such as water, strong oxidizing agents, acids, bases,

alcohols, amines, and aldehydes.[3]

The recommended storage temperature is -20°C.[1]

Emergency Procedures
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Exposure Type Immediate Action

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth). Seek immediate medical attention.[4][5]

[9]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[3][4][5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[3][4][5][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4][5][6]

Spill

Evacuate the area and remove all ignition

sources.[3][6] Ventilate the area. Absorb the spill

with inert, dry material (e.g., sand or

Chemizorb®) and place it in a suitable, closed

container for disposal. Do not use water to clean

up.[3][5][6]

Fire

Use dry chemical, CO2, or alcohol-resistant

foam to extinguish. Do not use water.[4][5]

Firefighters should wear full protective gear and

a self-contained breathing apparatus (SCBA).[3]

[4]
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All waste, including the chemical itself and any contaminated materials (e.g., absorbent

materials, gloves, and clothing), must be disposed of as hazardous waste.

Place waste in a clearly labeled, sealed container.

Dispose of the contents and container in accordance with all local, regional, and national

regulations at an approved waste disposal plant.[3][5]

Do not allow the product to enter drains or waterways.[5][6]

Workflow for Handling (4-
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Safe Handling Workflow for (4-Chlorobutoxy)trimethylsilane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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